Cas no 2060032-37-1 (ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate)

• Product Name: ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate
• CAS No: 2060032-37-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD30476738
• CID: 5153878
• PubChem ID: 137701823
• Update Time: 2025-10-29

ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclopropyl]-2-carboxylic acid, 2'-formyl-3,3-dimethyl-, ethyl ester
• ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate

• MDL： MFCD30476738
• Inchi： 1S/C12H18O3/c1-4-15-11(14)10-9(12(10,2)3)8-5-7(8)6-13/h6-10H,4-5H2,1-3H3
• InChI Key： NXQBYGVGGCSLNA-UHFFFAOYSA-N
• SMILES： C1(C2CC2C=O)C(C)(C)C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate

Introduction to Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate (CAS No. 2060032-37-1)

Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate (CAS No. 2060032-37-1) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique cyclopropane ring structure and formyl functional group, presents a promising platform for the development of novel bioactive molecules. The intricate architecture of this molecule not only makes it an intriguing subject of study but also opens up diverse possibilities for its application in drug discovery and synthetic chemistry.

The chemical structure of Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate consists of a cyclopropane ring substituted with a formyl group at the 2-position and an ethyl ester at the 1-position. The presence of the formyl group (CHO) makes this compound a versatile intermediate in organic synthesis, particularly in the formation of Schiff bases and other heterocyclic compounds. Additionally, the dimethyl substitution on the cyclopropane ring enhances its stability and reactivity, making it a valuable building block for more complex molecular architectures.

In recent years, there has been growing interest in the development of cyclopropane-containing compounds due to their unique biological activities. Cyclopropanes are known for their ability to mimic certain biological processes and have been explored as pharmacophores in various therapeutic areas. The formyl group in Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate further extends its potential by allowing for facile derivatization into more complex functional groups, such as amides and alcohols. These modifications can be crucial in fine-tuning the biological properties of the compound, making it a valuable asset in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The cyclopropane ring is known to exhibit favorable interactions with biological targets, often leading to potent binding affinities. The formyl group provides an additional point of interaction, allowing for further optimization of drug-like properties such as solubility, metabolic stability, and selectivity. These features make Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate an attractive candidate for further investigation in drug discovery programs.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. For instance, derivatives of cyclopropanes have been shown to exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The unique electronic and steric properties of these compounds make them effective at modulating biological pathways. In particular, the formyl group in Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate offers a versatile handle for further chemical manipulation, enabling the synthesis of a wide range of derivatives with tailored biological activities.

The synthesis of Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access complex cyclic structures with greater ease. These advancements not only facilitate the preparation of this compound but also open up new avenues for its application in synthetic chemistry.

In conclusion, Ethyl 3-(2-formylcyclopropyl)-2,2-dimethylcyclopropane-1-carboxylate (CAS No. 2060032-37-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of its chemical properties continues to grow, so too will its applications in developing novel therapeutic agents.